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Cat. No.: B1583016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tridecan-7-amine, also known as 1-hexylheptylamine or 7-aminotridecane, is a long-chain

primary amine that is emerging as a versatile building block and surface-modifying agent in

advanced materials science.[1] Its molecular structure, featuring a central amine group within a

thirteen-carbon aliphatic chain, imparts unique properties that are advantageous for

applications in organic electronics and nanotechnology. This document provides detailed

application notes and representative protocols for the use of Tridecan-7-amine in the

synthesis of quantum dots, the fabrication of perovskite solar cells, and the formation of self-

assembled monolayers.

Physicochemical Properties of Tridecan-7-amine
A comprehensive understanding of the physicochemical properties of Tridecan-7-amine is

essential for its effective application in materials synthesis and surface functionalization.
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Property Value Reference

CAS Number 22513-16-2 [1]

Molecular Formula C₁₃H₂₉N [1]

Molecular Weight 199.38 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Purity >97.0% (GC) [1]

Boiling Point 102 °C

Synonyms
1-Hexylheptylamine, 7-

Aminotridecane

Application Note 1: Tridecan-7-amine as a Capping
Agent in Quantum Dot Synthesis
Long-chain amines like Tridecan-7-amine play a crucial role as capping agents or ligands in

the colloidal synthesis of quantum dots (QDs). They control the growth and stabilization of the

nanocrystals, preventing their aggregation and influencing their size, shape, and optical

properties. The amine group coordinates to the surface of the growing nanocrystal, while the

long alkyl chain provides colloidal stability in nonpolar solvents.

Expected Effects of Tridecan-7-amine in QD Synthesis:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34424613/
https://pubmed.ncbi.nlm.nih.gov/34424613/
https://pubmed.ncbi.nlm.nih.gov/34424613/
https://pubmed.ncbi.nlm.nih.gov/34424613/
https://pubmed.ncbi.nlm.nih.gov/34424613/
https://www.benchchem.com/product/b1583016?utm_src=pdf-body
https://www.benchchem.com/product/b1583016?utm_src=pdf-body
https://www.benchchem.com/product/b1583016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Expected Effect of
Increasing Tridecan-7-
amine Concentration

Measurable Outcome

Nanocrystal Size Decrease

Blue-shift in

photoluminescence and

absorption spectra

Size Distribution Narrowing
Sharper excitonic features in

absorption spectra

Quantum Yield
Increase (up to an optimal

concentration)

Higher photoluminescence

intensity

Colloidal Stability Increase
Longer shelf-life and

resistance to aggregation

Representative Experimental Protocol: Synthesis of
CdSe Quantum Dots using Tridecan-7-amine
This protocol is a representative example and may require optimization based on specific

experimental setups and desired QD properties.

Materials:

Cadmium oxide (CdO)

Selenium (Se) powder

Tridecan-7-amine

1-Octadecene (ODE)

Oleic acid

Trioctylphosphine (TOP)

Toluene
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Methanol

Procedure:

Preparation of Selenium Precursor: In an inert atmosphere (e.g., a glovebox), dissolve 0.079

g of Se powder in 1 mL of TOP.

Preparation of Cadmium Precursor: In a three-neck flask, combine 0.026 g of CdO, 0.228 g

of oleic acid, and 10 mL of ODE.

Reaction Setup: Heat the cadmium precursor mixture to 150 °C under vacuum for 1 hour to

form cadmium oleate.

Addition of Capping Agent: Introduce 1-2 mL of Tridecan-7-amine into the flask and raise

the temperature to 250 °C under a nitrogen atmosphere.

Injection and Growth: Swiftly inject the selenium precursor into the hot cadmium precursor

solution. The reaction mixture will change color, indicating the nucleation and growth of CdSe

QDs. The growth time will influence the final size of the QDs (e.g., 1-10 minutes).

Quenching and Purification: Cool the reaction mixture to room temperature. Add an excess

of methanol to precipitate the QDs.

Isolation: Centrifuge the mixture and discard the supernatant. Re-disperse the QD pellet in a

minimal amount of toluene. Repeat the precipitation and re-dispersion steps two more times

to remove excess reagents.

Storage: Store the purified CdSe QDs dispersed in toluene in a dark, airtight container.

Workflow for Amine-Capped Quantum Dot Synthesis
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Precursor Preparation Reaction Purification

Selenium Precursor
(Se in TOP)

Inject Se PrecursorCadmium Precursor
(CdO + Oleic Acid in ODE)

Heat Cd Precursor
(150°C, vacuum)

Add Tridecan-7-amine
(250°C, N2) Nanocrystal Growth Cool and Precipitate

(with Methanol)
Centrifuge and

Re-disperse in Toluene Repeat Purification Purified CdSe QDs
in Toluene

FTO Substrate

Electron Transport Layer (e.g., TiO2)

Perovskite Absorber Layer

Tridecan-7-amine Passivation Layer

Hole Transport Layer (e.g., Spiro-OMeTAD)

Metal Electrode (e.g., Au)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SAM Formation Process

Hydroxylated Substrate
(e.g., SiO2)

Adsorption of Amine
onto Surface

Solution of
Tridecan-7-amine

Self-Assembly and
Packing of Alkyl Chains

Ordered Self-Assembled
Monolayer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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